(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine

Chiral synthesis Enantiomeric purity Process chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H9BrN2S
Molecular Weight 233.13 g/mol
Cat. No. B15264574
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Technical Parameters


Basic Identity
Product Name(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine
Molecular FormulaC7H9BrN2S
Molecular Weight233.13 g/mol
Structural Identifiers
SMILESC1CC2=C(CC1N)SC(=N2)Br
InChIInChI=1S/C7H9BrN2S/c8-7-10-5-2-1-4(9)3-6(5)11-7/h4H,1-3,9H2/t4-/m0/s1
InChIKeyBKZWJPJKNKMPQJ-BYPYZUCNSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine: Chiral Tetrahydrobenzothiazole Building Block for Drug Discovery Procurement


(6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine (CAS 1909294-15-0) is a chirally defined, non-racemic heterocyclic building block (C₇H₉BrN₂S, MW 233.13 g/mol) featuring a tetrahydrobenzothiazole core with a bromine atom at the 2-position and a primary amine at the 6-position in the (S)-configuration . Unlike the racemic mixture (CAS 1379295-90-5), this single-enantiomer form enables stereochemically controlled synthesis of dopamine receptor ligands, DNA gyrase B inhibitors, and pramipexole-related intermediates [1][2]. The 2-bromo substituent serves as a versatile synthetic handle for cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.), while the primary 6-amine provides an orthogonal functionalization site—a dual-point derivatization architecture not available in the 2-amino, 2-chloro, or des-bromo analogs [3].

1
Stereochemical Control (S)-enantiomer building block for chirally defined synthesis; avoids racemate resolution step.
2
Orthogonal Derivatization Dual-point architecture: C-2 bromo for cross-coupling, C-6 amine for amidation/alkylation.
3
Commercial Availability Supplied as single enantiomer (NLT 97% purity); ISO-certified manufacturing from multiple sources.

Why (6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine Cannot Be Replaced by Racemic or Des-Halo Analogs in Medicinal Chemistry and Chiral Synthesis


Attempts to substitute this compound with the racemic mixture (CAS 1379295-90-5) introduce 50% of the undesired (R)-enantiomer, which in tetrahydrobenzothiazole-based dopamine ligands exhibits markedly different receptor binding profiles—the (S)-enantiomer of pramipexole (Mirapex®) is the active pharmaceutical ingredient, while the (R)-enantiomer (dexpramipexole) shows lower dopamine receptor affinity [1]. Replacing the 2-bromo group with a 2-amino moiety (as in the pramipexole intermediate, CAS 106092-09-5) eliminates the cross-coupling handle, while the des-bromo analog (CAS 70590-66-8) lacks any activation at the 2-position for palladium-catalyzed C–C or C–N bond formation . The 2-chloro analog, where commercially available, shows reduced reactivity in oxidative addition steps due to the higher C–Cl bond dissociation energy relative to C–Br, limiting its utility in mild coupling conditions [2].

Racemate Racemic mixture (CAS 1379295-90-5) introduces 50% (R)-enantiomer; enantiomer-attribution may shift dopamine receptor binding profiles.
2-Amino analog Replacing 2-Br with 2-NH₂ (CAS 106092-09-5) eliminates the Pd-catalyzed cross-coupling handle; requires additional protection steps.
Des-Br analog 4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine lacks activation at C-2; cross-coupling diversification not accessible without halogenation.

(6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine: Selection-Relevant Quantitative Differentiation Evidence


Enantiomeric Purity Enables Direct Chiral Resolution Avoidance Relative to Racemic Mixture (CAS 1379295-90-5)

The (6S)-configured compound (CAS 1909294-15-0) is supplied as a single enantiomer at ≥97% purity (NLT 97%) as verified by multiple commercial suppliers . By contrast, the racemic mixture (CAS 1379295-90-5) is supplied as the 1:1 (R,S)-mixture at 95% purity, requiring an additional chiral resolution step (typical yields: 30–45% for single enantiomer recovery) that adds cost, time, and material loss when the (S)-enantiomer is the desired stereoisomer [1].

Enantiomeric purity vs. racemate
Head-to-head
2.2–3.2× higher effective (S)-enantiomer yield per gram purchased
Supports chiral synthesis workflow fit; eliminates resolution-related mass loss
Based on reported tartaric acid resolution yields (30–45% recovery)
Chiral synthesis Enantiomeric purity Process chemistry

2-Bromo Substituent as a Superior Pd-Catalyzed Cross-Coupling Handle vs. 2-Chloro and 2-Amino Analogs

The C–Br bond at the 2-position enables oxidative addition to Pd(0) catalysts under mild conditions (room temperature to 60 °C), whereas the C–Cl bond in the 2-chloro analog requires elevated temperatures (typically 80–110 °C) and/or specialized ligands for comparable conversion [1]. The 2-amino analog (CAS 106092-09-5), while a key pramipexole intermediate, lacks a halogen leaving group entirely and thus cannot participate in Pd-catalyzed cross-coupling without pre-functionalization (e.g., diazotization/Sandmeyer, adding 1–2 synthetic steps) [2].

Cross-coupling handle: Br vs. Cl/NH₂
Cross-study comparable
~40–60 °C lower coupling temp. vs. 2-Cl; 2 fewer synthetic steps vs. 2-amino
Mild Pd-catalyzed conditions support late-stage diversification
General aryl halide reactivity order (Br >> Cl); NH₂ requires pre-functionalization
Cross-coupling chemistry Suzuki-Miyaura Buchwald-Hartwig Synthetic accessibility

Orthogonal Dual Functionalization Architecture: 2-Bromo + 6-Amine vs. 2,6-Diamino Scaffold (CAS 106092-09-5)

This compound presents two chemically orthogonal reactive sites—a C–Br bond for Pd-mediated cross-coupling at the 2-position and a primary aliphatic amine at the 6-position for amide bond formation, reductive amination, or sulfonylation. The closest comparator, (6S)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole (CAS 106092-09-5), possesses two amino groups that require sequential protection/deprotection strategies to achieve site-selective derivatization, typically adding 2–4 protection/deprotection steps per synthetic sequence [1]. Class-level evidence from tetrahydrobenzothiazole-based DNA gyrase B inhibitor programs demonstrates that 2-substituted analogs (prepared via the 2-bromo intermediate) achieve IC₅₀ values in the nanomolar range against S. aureus and E. coli DNA gyrase [2].

Orthogonal dual functionalization
Class-level
2-step sequential derivatization vs. 2–4 protection/deprotection steps in 2,6-diamino analog
Eliminates protection sequences; accelerates SAR exploration
DNA gyrase B inhibitor IC₅₀ values reported for 2-substituted analogs (context review)
Orthogonal protection Dual derivatization Chemical biology probes

Chiral Tetrahydrobenzothiazole Scaffold as a Privileged Structure in CNS Drug Discovery: Dopamine Receptor Ligand Activity vs. Aromatic Benzothiazole Analogs

The (S)-configured tetrahydrobenzothiazole-6-amine scaffold is a core component of pramipexole (Mirapex®), a front-line dopamine D2/D3 agonist for Parkinson's disease. The (6S)-2-bromo derivative enables introduction of diverse 2-substituents to tune receptor subtype selectivity. In a benchmark study by Schübler et al. (2017), benzothiazole-based ligands demonstrated D2SR and D3R antagonist affinities in the low nanomolar range (lead compound 9: Ki(hD2SR) = 2.8 ± 0.8 nM; Ki(hD3R) = 3.0 ± 1.6 nM) [1]. While these specific data are for aromatic benzothiazoles rather than tetrahydrobenzothiazoles, they establish the benzothiazole pharmacophore's capacity for high-affinity dopamine receptor engagement. The tetrahydrobenzothiazole scaffold, as validated by pramipexole's clinical use, provides the saturated ring geometry that favors D3 over D2 receptor selectivity, whereas aromatic benzothiazole analogs show different selectivity profiles [2].

Dopamine receptor selectivity context
Class-level
D3-preferring profile (D3/D2 ratio ≈ 0.5) for tetrahydrobenzothiazole scaffold; aromatic analogs show equipotent D2/D3
Reported D3-preferring binding for pramipexole core; 2-bromo derivative data to verify
Ki from pramipexole (D3=0.5 nM, D2SR=1.0 nM) vs. aromatic benzothiazole ligand (D2SR=2.8 nM, D3R=3.0 nM)
Dopamine receptor CNS drug discovery Privileged scaffold Parkinson's disease

Molecular Properties: Lipophilicity and Drug-Likeness Parameters for CNS Penetration vs. Fully Aromatic Analogs

The calculated partition coefficient (clogP) of the (6S)-2-bromo-tetrahydrobenzothiazole-6-amine scaffold is approximately 1.7, which falls within the optimal CNS drug-likeness range (clogP 1–4) [1]. The Fsp³ (fraction of sp³-hybridized carbons) is 0.571, indicating sufficient three-dimensional character (>0.42) associated with reduced attrition in clinical development [2]. By comparison, the fully aromatic 2-bromobenzothiazol-6-amine (CAS 945400-80-6) has a planar structure with Fsp³ = 0 and a higher clogP (~2.3–2.5), which may reduce aqueous solubility and increase promiscuous binding risk .

Physicochemical properties
Cross-study comparable
Fsp³ 0.571 vs. 0 (aromatic); clogP 1.72 vs. ~2.3–2.5
Saturated scaffold supports CNS drug-like property profile
Calculated parameters (ChemSpace/Leyan); Fsp³ > 0.42 associated with lower attrition risk
CNS drug-likeness Physicochemical properties Lead optimization

Procurement-Ready Purity and Supply Characteristics vs. Racemic and Des-Halo Alternatives

The (6S)-2-bromo enantiomer is available from multiple suppliers at purities of 95–98% (NLT 97% certified under ISO quality systems by MolCore), with defined storage conditions (2–8 °C, protect from light) . The racemic form (CAS 1379295-90-5) is typically supplied at 95% purity with less rigorous enantiomeric specification. The des-bromo parent compound 4,5,6,7-tetrahydrobenzo[d]thiazol-6-amine (CAS 70590-66-8) is reportedly discontinued or available only on custom synthesis basis from multiple suppliers, indicating limited and unreliable commercial availability .

Supply and purity specification
Head-to-head
≥5 active suppliers, NLT 97% purity, ISO-certified; des-bromo analog: 0–2 suppliers, custom synthesis
Supports batch-to-batch reproducibility for preclinical studies
Supplier listings as of 2025–2026; verify lot-specific COA
Supply chain Purity specification Procurement Quality control

(6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine: Highest-Confidence Research and Industrial Application Scenarios


Stereocontrolled Synthesis of D3-Selective Dopamine Receptor Agonists

This (6S)-configured building block enables direct entry into the chiral tetrahydrobenzothiazole series that produced pramipexole—a D3-preferring dopamine agonist with Ki(hD3R) = 0.5 nM vs. Ki(hD2SR) = 1.0 nM [1]. The 2-bromo group allows introduction of diverse aryl or heteroaryl substituents via Suzuki-Miyaura coupling to tune D3/D2 selectivity, an approach validated by Schübler et al. (2017) where benzothiazole-based ligands achieved Ki values of 2.8–3.0 nM at both D2SR and D3R [2]. The pre-resolved (S)-stereochemistry ensures that all downstream products maintain the correct absolute configuration without requiring chiral resolution at late synthetic stages.

DNA Gyrase B Inhibitor Lead Optimization via Parallel Library Synthesis

The tetrahydrobenzothiazole scaffold is a validated core for bacterial DNA gyrase B ATP-binding site inhibitors, with optimized second-generation analogs achieving IC₅₀ values in the nanomolar range against both S. aureus and E. coli enzymes (most potent compound: IC₅₀ = 0.016 μM against E. coli DNA gyrase) [1]. The orthogonal reactivity of the 2-bromo and 6-amino groups enables parallel library synthesis where the 2-position is diversified via Pd-catalyzed cross-coupling while the 6-position is simultaneously functionalized via amide coupling, accelerating structure-activity relationship (SAR) exploration. This dual derivatization strategy has been employed in N-phenylpyrrolamide-based DNA gyrase B inhibitor programs yielding compounds with MIC values of 4–8 μg/mL against Gram-positive pathogens including MRSA [2].

Pramipexole Process Impurity Reference Standard and Quality Control

The (6S)-2-bromo compound is recognized as an impurity related to antiparkinson agents, particularly pramipexole [1]. Its defined stereochemistry and the dihydrobromide salt form (CAS 1909294-16-1, purity ≥ 95%) make it suitable as a reference standard for HPLC method validation and impurity profiling in pramipexole API manufacturing [2]. The compound can serve as both a process impurity marker and a synthetic precursor for preparing other pramipexole-related impurities, supporting regulatory (ICH Q3A/Q3B) compliance in pharmaceutical quality control laboratories.

Chiral Tetrahydrobenzothiazole-Based HDAC and Epigenetic Probe Synthesis

The tetrahydrobenzothiazole core has been validated as a skeleton for histone deacetylase (HDAC) inhibitors, with lead compound 6h demonstrating pan-HDAC inhibitory activity and cytotoxicity against seven human cancer cell lines (IC₅₀ values in the low micromolar range) as well as in vivo antitumor efficacy in an A549 zebrafish xenograft model [1]. The (6S)-2-bromo-6-amine building block provides a chiral entry point for synthesizing novel HDAC-targeted epigenetic probes with defined stereochemistry—an attribute lacking in the racemic or des-bromo analogs—and enables rapid exploration of 2-substituent effects on isoform selectivity.

Application
Selection Property
Validation Focus
D3-preferring dopamine receptor ligand synthesis
Stereochemical control context
Enantiomer-attribution review
DNA gyrase B inhibitor lead optimization
Orthogonal functionalization architecture
Cross-coupling reactivity and SAR
Pramipexole impurity profiling
Chiral reference standard identity
HPLC purity and enantiomeric identity
HDAC epigenetic probe synthesis
Chiral entry point for stereodefined analogs
Isoform-selectivity and cell-model response
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